Cas no 59095-74-8 (3-Amino-1-(2-amino-5-hydroxyphenyl)-1-propanone hydrobromide)

• Product Name: 3-Amino-1-(2-amino-5-hydroxyphenyl)-1-propanone hydrobromide
• CAS No: 59095-74-8
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• CID: 4672645
• PubChem ID: 155908811
• Update Time: 2025-10-29

3-Amino-1-(2-amino-5-hydroxyphenyl)-1-propanone hydrobromide Chemical and Physical Properties

Names and Identifiers

• F87317
• 3-Amino-1-(2-amino-5-hydroxyphenyl)-1-propanone hydrobromide
• 5-hydroxykynurenamine hydrobromide
• 59095-74-8

• Inchi： 1S/C9H12N2O2.BrH/c10-4-3-9(13)7-5-6(12)1-2-8(7)11;/h1-2,5,12H,3-4,10-11H2;1H
• InChI Key： LSESQHSIXCCTHB-UHFFFAOYSA-N
• SMILES： Br.O=C(CCN)C1C=C(C=CC=1N)O

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Additional information on 3-Amino-1-(2-amino-5-hydroxyphenyl)-1-propanone hydrobromide

3-Amino-1-(2-amino-5-hydroxyphenyl)-1-propanone hydrobromide (CAS No. 59095-74-8)

3-Amino-1-(2-amino-5-hydroxyphenyl)-1-propanone hydrobromide is a biologically active compound with the CAS registry number 59095-74-8. This compound is of significant interest in the fields of pharmacology and organic chemistry due to its unique structural features and potential therapeutic applications. The molecule consists of a propanone backbone with amino and hydroxyl groups attached to a phenyl ring, making it a versatile scaffold for various biochemical interactions.

The hydrobromide salt form of this compound is particularly notable for its stability and solubility properties, which are advantageous in drug delivery systems. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, including those with potential anti-inflammatory and neuroprotective effects. Researchers have also explored its ability to modulate cellular signaling pathways, particularly those involving tyrosine kinases, which are critical in cancer biology.

One of the most recent advancements in understanding this compound involves its application in targeted drug delivery systems. Scientists have successfully incorporated 3-Amino-1-(2-amino-5-hydroxyphenyl)-1-propanone hydrobromide into nanocarriers, enhancing its bioavailability and reducing systemic toxicity. These findings underscore its potential as a therapeutic agent in oncology and neurodegenerative diseases.

From a structural perspective, the compound's amino groups play a crucial role in hydrogen bonding and electrostatic interactions, which are essential for its bioactivity. The hydroxyl group on the phenyl ring further enhances its ability to participate in intermolecular interactions, making it a valuable component in medicinal chemistry research.

Recent research has also focused on the synthesis of analogs of this compound to optimize its pharmacokinetic properties. For instance, modifications to the propanone backbone have led to derivatives with improved half-life and reduced clearance rates. These studies are paving the way for the development of next-generation therapeutics based on this scaffold.

In conclusion, 3-Amino-1-(2-amino-5-hydroxyphenyl)-1-propanone hydrobromide (CAS No. 59095-74-8) is a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, combined with recent advancements in synthetic methods and delivery systems, positions it as a key player in the future of medicinal chemistry.